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Compound of Interest

Compound Name:
1-Methyl-2-thiophen-2-yl-

ethylamine

Cat. No.: B1235439 Get Quote

This guide provides an in-depth technical overview of methiopropamine (MPA), a synthetic

stimulant and structural analog of methamphetamine. Designed for researchers, scientists, and

drug development professionals, this document synthesizes key information on its chemical

properties, synthesis, analytical methodologies, pharmacology, and toxicology. The content is

structured to deliver not just data, but also the underlying scientific rationale for experimental

approaches, ensuring a thorough and practical understanding of this compound.

Core Chemical Identity and Properties
Methiopropamine, systematically named N-methyl-1-(thiophen-2-yl)propan-2-amine, is

distinguished from methamphetamine by the substitution of the phenyl ring with a thiophene

ring.[1][2] This structural modification significantly influences its chemical and pharmacological

profile. The compound is most commonly available as a free base or as a hydrochloride salt,

each with distinct properties.

A critical first step in any research involving methiopropamine is the unambiguous confirmation

of its identity. The choice between the free base and the hydrochloride salt will depend on the

intended application; for instance, the hydrochloride salt's solubility in aqueous solutions makes

it more suitable for in vitro pharmacological assays.[3]
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Identifier
Methiopropamine (Free

Base)

Methiopropamine

Hydrochloride

Systematic (IUPAC) Name
N-methyl-1-(thiophen-2-

yl)propan-2-amine

N,α-dimethyl-2-

thiopheneethanamine,

monohydrochloride

Common Names/Synonyms MPA, 2-MPA MPA HCl

CAS Number 801156-47-8[1][3] 7464-94-0

Molecular Formula C₈H₁₃NS[1] C₈H₁₃NS • HCl

Molecular Weight 155.26 g/mol [1] 191.7 g/mol

Appearance
Off-white, yellowish powder[4]

[5]
White crystalline powder[3]

Synthesis Pathway and Rationale
The synthesis of methiopropamine is a multi-step process that requires careful control of

reaction conditions to ensure purity and yield. The commonly cited four-step synthesis begins

with the Grignard reagent of 2-bromothiophene.[4][6] Understanding this pathway is crucial for

researchers aiming to produce or modify the molecule, as each step presents opportunities for

optimization and potential pitfalls in the form of side-reactions and impurities.

The choice of a Grignard reaction in the first step is a classic organometallic approach to form a

new carbon-carbon bond, attaching the thiophene ring to the propane backbone. The

subsequent conversion of the hydroxyl group to a bromide is a necessary activation step,

creating a good leaving group for the final nucleophilic substitution with methylamine to

introduce the defining secondary amine of methiopropamine.

Experimental Protocol: Four-Step Synthesis of Racemic
Methiopropamine

Step 1: Grignard Reaction. (Thiophen-2-yl)magnesium bromide is reacted with propylene

oxide. This reaction opens the epoxide ring, forming 1-(thiophen-2-yl)-2-hydroxypropane.

The rationale here is the nucleophilic attack of the Grignard reagent on the less sterically

hindered carbon of the epoxide.
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Step 2: Bromination. The resulting alcohol, 1-(thiophen-2-yl)-2-hydroxypropane, is treated

with a brominating agent such as phosphorus tribromide (PBr₃). This converts the hydroxyl

group into a bromide, a much better leaving group.

Step 3: Nucleophilic Substitution. 1-(thiophen-2-yl)-2-bromopropane is then reacted with

methylamine. The nitrogen atom of methylamine acts as a nucleophile, displacing the

bromide to form the final product.

Step 4: Purification. The crude product is then purified, typically through distillation or

chromatography, to yield racemic methiopropamine.

Starting Materials

Intermediates Final Product

2-Bromothiophene (Thiophen-2-yl)magnesium
bromide

 + Mg

Propylene_Oxide

Methylamine

1-(Thiophen-2-yl)-2-hydroxypropane
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1-(Thiophen-2-yl)-2-bromopropane
 + PBr3

Methiopropamine
(1-(Thiophen-2-yl)-2-methylaminopropane)

 + Methylamine
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Figure 1: Four-step synthesis pathway of racemic methiopropamine.

Analytical Characterization Workflow
The accurate identification and quantification of methiopropamine in various matrices, from

seized materials to biological fluids, is paramount for both forensic and research applications. A

multi-technique approach is often necessary for unambiguous characterization.[3]

Self-Validating Analytical Protocol
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A robust analytical workflow should include a presumptive screening test followed by a

confirmatory technique. This ensures both efficiency and accuracy.

Sample Preparation:

Solid Samples: Dissolution in a suitable organic solvent (e.g., methanol).

Biological Fluids (Blood/Urine): Liquid-liquid extraction (LLE) or solid-phase extraction

(SPE) to isolate the analyte from the complex matrix. The choice of extraction pH is

critical; an alkaline pH will ensure methiopropamine is in its free base form, which is more

soluble in organic solvents.

Screening (Presumptive Identification):

Fourier-Transform Infrared Spectroscopy (FTIR): Provides a molecular fingerprint of the

compound, useful for identifying functional groups.[7]

Confirmation and Quantification:

Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for many forensic

labs. The compound is separated based on its volatility and then fragmented, producing a

characteristic mass spectrum. The base peak is typically observed at m/z 58.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Offers high sensitivity

and selectivity, particularly for complex biological samples. It is the method of choice for

quantifying low concentrations of MPA and its metabolites in blood and urine.[8][9]

Structural Elucidation:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed information about

the molecular structure, confirming the connectivity of atoms.[3]
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Figure 2: A typical analytical workflow for the identification and quantification of
methiopropamine.

Pharmacology and Mechanism of Action
Methiopropamine exerts its stimulant effects primarily as a norepinephrine-dopamine reuptake

inhibitor (NDRI).[1][4] It binds to the norepinephrine transporter (NET) and the dopamine

transporter (DAT), blocking the reuptake of these neurotransmitters from the synaptic cleft. This

leads to an increased concentration of norepinephrine and dopamine in the synapse,

enhancing neurotransmission.
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In vitro studies have shown that methiopropamine is approximately 1.85 times more selective

for NET over DAT.[1] Its potency is reported to be about one-third that of dextroamphetamine

as a norepinephrine reuptake inhibitor and one-fifth as a dopamine reuptake inhibitor.[1] Its

activity as a serotonin reuptake inhibitor is considered negligible.[1][4] This pharmacological

profile, with a preference for norepinephrine, may explain user reports describing it as a

"functional stimulant" with less euphoria compared to methamphetamine.[5][10]
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Figure 3: Mechanism of action of methiopropamine at the neuronal synapse.

Metabolism and Toxicology
The metabolism of methiopropamine is similar to that of methamphetamine and primarily

occurs in the liver.[4] The main metabolic pathways are N-demethylation, hydroxylation, and

deamination, mediated by cytochrome P450 enzymes, particularly CYP2C19, CYP1A2,

CYP2D6, and CYP3A4.[4][6][11]

Key metabolites include:

Thiopropamine (nor-methiopropamine): An active metabolite resulting from N-demethylation.

[4]
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4-hydroxymethiopropamine and Thiophene S-oxides: Products of ring and side-chain

hydroxylation.[4]

1-(thiophen-2-yl)-2-propan-2-one: An inactive metabolite formed after deamination.[4]

Thiophene-2-carboxylic acid: The final major, hydrophilic metabolic product that is excreted

in the urine.[4]

Unchanged methiopropamine and its active metabolite thiopropamine are also excreted renally.

[4] The presence of these specific metabolites in urine can serve as biomarkers for

methiopropamine intake in toxicological screenings.[8]

Acute toxicity can manifest as cardiovascular (tachycardia), gastrointestinal, and psychotic

symptoms.[4] Fatalities associated with methiopropamine are rare but have been reported,

often in cases involving polydrug use.[6]
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Figure 4: Simplified metabolic pathway of methiopropamine.

Legal Status
It is imperative for any institution involved in the research or handling of methiopropamine to be

fully aware of its legal status. Methiopropamine is a controlled substance in many jurisdictions.

In the United States, it is classified as a Schedule I controlled substance under the Controlled

Substances Act, meaning it has a high potential for abuse and no currently accepted medical

use in treatment.[6] Its legal status is also restricted in the United Kingdom (Class B), Germany,

China, and other countries.[4][6] Researchers must ensure they possess the appropriate

licenses and adhere to all regulatory requirements for the procurement, handling, and disposal

of this compound.

Conclusion
Methiopropamine remains a compound of significant interest to the scientific and forensic

communities. Its unique thiophene structure confers a pharmacological profile distinct from its

methamphetamine analog, warranting further investigation. This guide has provided a

foundational, technically-grounded overview to support such research. Adherence to rigorous

analytical protocols and a thorough understanding of its chemical and biological properties are

essential for any scientist working with this substance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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